1-({[5-(3,4-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine

• IUPAC Name: 2-[[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C17H21N3O2S/c1-12-6-7-14(10-13(12)2)16-18-19-17(22-16)23-11-15(21)20-8-4-3-5-9-20/h6-7,10H,3-5,8-9,11H2,1-2H3
• InChI Key: IVUTXRMMOMMBOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(O2)SCC(=O)N3CCCCC3)C
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

1-({[5-(3,4-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine, commonly known as DMPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DMPO is a thiol-reactive spin trap that is used to detect and identify free radicals and reactive oxygen species (ROS) in biological systems.

Mechanism of Action

DMPO works by trapping free radicals and 1-({[5-(3,4-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine in biological systems. It reacts with free radicals to form stable adducts, which can be detected and identified using various spectroscopic techniques. DMPO can trap a wide range of free radicals and 1-({[5-(3,4-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine, including superoxide, hydroxyl radicals, and nitric oxide.
Biochemical and Physiological Effects:
DMPO has been shown to have antioxidant properties and can protect against oxidative damage in biological systems. It can also modulate the activity of various enzymes involved in oxidative stress pathways. DMPO has been shown to have protective effects in various disease models, including Parkinson's disease and ischemic stroke.

Advantages and Limitations for Lab Experiments

DMPO has several advantages for lab experiments, including its ability to trap a wide range of free radicals and 1-({[5-(3,4-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine, its stability, and its ability to be detected using various spectroscopic techniques. However, DMPO has some limitations, including its potential reactivity with other thiol-containing compounds and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of DMPO in scientific research. One area of research is the development of new spin traps with improved properties for the detection and identification of free radicals and 1-({[5-(3,4-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine. Another area of research is the application of DMPO in the study of the effects of environmental pollutants on biological systems. Additionally, DMPO can be used in the development of new antioxidant therapies for the treatment of various diseases.

Synthesis Methods

DMPO can be synthesized through a multi-step reaction process. The first step involves the reaction of 3,4-dimethylphenylhydrazine with carbon disulfide to form 3,4-dimethylphenyl isothiocyanate. The isothiocyanate is then reacted with ethyl acrylate to form the corresponding ethylthiocarbamate. The final step involves the reaction of ethylthiocarbamate with piperidine and acetic anhydride to yield DMPO.

Scientific Research Applications

DMPO has been extensively used in scientific research to detect and identify free radicals and 1-({[5-(3,4-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine in biological systems. It can be used to study the oxidative stress in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. DMPO is also used in the field of environmental toxicology to study the effects of pollutants on biological systems.